Cas no 2877646-92-7 (N-(4-methoxyphenyl)methyl-N,4-dimethylphthalazin-1-amine)
N-(4-methoxyphenyl)methyl-N,4-dimethylphthalazin-1-amine Chemical and Physical Properties
Names and Identifiers
-
- N-[(4-Methoxyphenyl)methyl]-N,4-dimethyl-1-phthalazinamine
- N-(4-methoxyphenyl)methyl-N,4-dimethylphthalazin-1-amine
-
- Inchi: 1S/C18H19N3O/c1-13-16-6-4-5-7-17(16)18(20-19-13)21(2)12-14-8-10-15(22-3)11-9-14/h4-11H,12H2,1-3H3
- InChI Key: LEXUJVBRIVGYLM-UHFFFAOYSA-N
- SMILES: C1(N(CC2=CC=C(OC)C=C2)C)C2=C(C=CC=C2)C(C)=NN=1
Experimental Properties
- Density: 1.178±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 501.5±50.0 °C(Predicted)
- pka: 6.71±0.30(Predicted)
N-(4-methoxyphenyl)methyl-N,4-dimethylphthalazin-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6801-7609-2μmol |
N-[(4-methoxyphenyl)methyl]-N,4-dimethylphthalazin-1-amine |
2877646-92-7 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6801-7609-5μmol |
N-[(4-methoxyphenyl)methyl]-N,4-dimethylphthalazin-1-amine |
2877646-92-7 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6801-7609-10μmol |
N-[(4-methoxyphenyl)methyl]-N,4-dimethylphthalazin-1-amine |
2877646-92-7 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6801-7609-20μmol |
N-[(4-methoxyphenyl)methyl]-N,4-dimethylphthalazin-1-amine |
2877646-92-7 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6801-7609-1mg |
N-[(4-methoxyphenyl)methyl]-N,4-dimethylphthalazin-1-amine |
2877646-92-7 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6801-7609-2mg |
N-[(4-methoxyphenyl)methyl]-N,4-dimethylphthalazin-1-amine |
2877646-92-7 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6801-7609-3mg |
N-[(4-methoxyphenyl)methyl]-N,4-dimethylphthalazin-1-amine |
2877646-92-7 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6801-7609-4mg |
N-[(4-methoxyphenyl)methyl]-N,4-dimethylphthalazin-1-amine |
2877646-92-7 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6801-7609-5mg |
N-[(4-methoxyphenyl)methyl]-N,4-dimethylphthalazin-1-amine |
2877646-92-7 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6801-7609-10mg |
N-[(4-methoxyphenyl)methyl]-N,4-dimethylphthalazin-1-amine |
2877646-92-7 | 10mg |
$118.5 | 2023-09-07 |
N-(4-methoxyphenyl)methyl-N,4-dimethylphthalazin-1-amine Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on N-(4-methoxyphenyl)methyl-N,4-dimethylphthalazin-1-amine
Professional Introduction to N-(4-methoxyphenyl)methyl-N,4-dimethylphthalazin-1-amine (CAS No. 2877646-92-7)
N-(4-methoxyphenyl)methyl-N,4-dimethylphthalazin-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by the CAS number 2877646-92-7, belongs to the phthalazine class of heterocyclic aromatic compounds. The presence of multiple functional groups, including a methoxy group and dimethyl substitutions, contributes to its complex chemical behavior and reactivity, making it a subject of intense research interest.
The molecular structure of N-(4-methoxyphenyl)methyl-N,4-dimethylphthalazin-1-amine consists of a phthalazine core substituted with various alkyl and aryl groups. The phthalazine ring system is known for its stability and versatility in medicinal chemistry, often serving as a scaffold for the development of bioactive molecules. The specific arrangement of the substituents in this compound not only influences its physicochemical properties but also dictates its interaction with biological targets, making it a promising candidate for drug discovery.
In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of phthalazine derivatives. One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The methoxy group at the 4-position of the phenyl ring enhances its reactivity, allowing for further functionalization through various chemical transformations. This flexibility has made it an attractive building block for medicinal chemists seeking to design molecules with tailored biological activities.
Recent studies have highlighted the pharmacological profile of phthalazine derivatives, particularly in their ability to modulate inflammatory pathways and exhibit antioxidant properties. The dimethyl groups at the 1 and 4 positions of the phthalazine ring contribute to steric hindrance, which can influence binding affinity and selectivity when interacting with biological targets. This structural feature has been exploited in the design of molecules targeting enzymes involved in metabolic disorders and neurodegenerative diseases.
The synthesis of N-(4-methoxyphenyl)methyl-N,4-dimethylphthalazin-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for structural optimization.
The pharmacokinetic properties of this compound are another area of active investigation. Studies have begun to explore how modifications in its structure can impact its absorption, distribution, metabolism, excretion (ADME), and overall bioavailability. Understanding these parameters is crucial for translating preclinical findings into clinical efficacy and ensuring that the compound behaves predictably in vivo.
In addition to its potential therapeutic applications, N-(4-methoxyphenyl)methyl-N,4-dimethylphthalazin-1-amine has shown promise as a tool compound in chemical biology research. Its well-defined structure allows researchers to probe mechanistic questions related to enzyme function and receptor binding. By using this compound as a probe molecule, scientists can gain insights into fundamental biological processes that may lead to new therapeutic strategies.
The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been utilized to predict how it interacts with biological targets at the atomic level. These computational studies provide valuable insights into binding affinities, binding modes, and potential side effects before experimental validation is conducted. This approach accelerates the drug discovery process by allowing researchers to prioritize promising candidates based on their predicted efficacy.
As research continues to evolve, new methodologies for analyzing and characterizing complex organic compounds like N-(4-methoxyphenyl)methyl-N,4-dimethylphthalazin-1-amine are being developed. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography play critical roles in confirming molecular structure and understanding its conformational dynamics. These advanced analytical tools provide high-resolution data that are essential for refining synthetic routes and optimizing pharmacological properties.
The future prospects for this compound are bright, with ongoing research aimed at expanding its therapeutic potential across multiple disease areas. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation by combining expertise in organic synthesis, medicinal chemistry, and drug development. This interdisciplinary approach ensures that compounds like N-(4-methoxyphenyl)methyl-N,4-dimethylphthalazin-1-amine will continue to advance our understanding of disease mechanisms and provide new avenues for treatment.
2877646-92-7 (N-(4-methoxyphenyl)methyl-N,4-dimethylphthalazin-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)